2-{[3-(1,3-benzodioxol-5-ylmethyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide

• IUPAC Name: 2-[[3-(1,3-benzodioxol-5-ylmethyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C26H19N3O5S/c30-22(27-17-6-2-1-3-7-17)14-35-26-28-23-18-8-4-5-9-19(18)34-24(23)25(31)29(26)13-16-10-11-20-21(12-16)33-15-32-20/h1-12H,13-15H2,(H,27,30)
• InChI Key: PEQULHPJIRPXPT-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CN3C(=O)C4=C(C5=CC=CC=C5O4)N=C3SCC(=O)NC6=CC=CC=C6
• Molecular Formula: C26H19N3O5S
• Molecular Weight: 485.5 g/mol

Description

The compound “2-{[3-(1,3-benzodioxol-5-ylmethyl)-4-oxo-3,4-dihydro1benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a benzodioxol group, a benzofuro group, a pyrimidinone group, and a phenylacetamide group. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Anti-Inflammatory and Analgesic Properties

• STL084966 contains a benzodioxole scaffold, which has been associated with anti-inflammatory effects. .
• In vitro studies have shown that STL084966 exhibits COX1 and COX2 inhibition. . These findings suggest its potential as an analgesic and anti-inflammatory agent.

Cytotoxicity Against Cancer Cells

• STL084966 has been evaluated for its cytotoxic effects on cervical carcinoma cells (HeLa). .
• .

Antimicrobial Activity

• . Further research could explore its efficacy against bacterial and fungal pathogens.

COX Selectivity and Structure-Activity Relationship (SAR)

• . Investigating the SAR of STL084966 and related analogs could provide insights into optimizing COX selectivity.
• . Understanding these structural preferences can guide future drug design.

Cardiovascular and Gastrointestinal Effects

• . STL084966’s potential selectivity for COX1 warrants further investigation.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It’s possible that the compound could interact with biological systems in a variety of ways, depending on its structure and the presence of functional groups.

Safety and Hazards

Without specific studies, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling and storing it.

Future Directions

Future research could focus on elucidating the synthesis, structure, reactivity, mechanism of action, and physical and chemical properties of this compound. Additionally, studies could investigate its potential applications, for example in the field of medicinal chemistry.